Cas no 1131586-40-7 (3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-carboxylic acid)

• Product Name: 3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-carboxylic acid
• CAS No: 1131586-40-7
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 5709832
• PubChem ID: 39197693
• Update Time: 2026-03-11

3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-DIMETHYLETHYL)-6-METHYLIMIDAZO[2,1-B]THIAZOLE-5-CARBOXYLIC ACID
• EN300-1197738
• 1131586-40-7
• 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid
• 3-(1,1-DIMETHYLETHYL)-6-METHYLIMIDAZO[2,1-B]THIAZOLE-5-CARBOXYLICACID
• 3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-carboxylic acid

• Inchi： 1S/C11H14N2O2S/c1-6-8(9(14)15)13-7(11(2,3)4)5-16-10(13)12-6/h5H,1-4H3,(H,14,15)
• InChI Key： YDHYAZWUSYMDBS-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)(C)C)N2C(C(=O)O)=C(C)N=C12

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on 3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-carboxylic acid

Introduction to 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid (CAS No. 1131586-40-7)

3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1131586-40-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazo[2,1-b][1,3]thiazole scaffold, a structural motif well-documented for its broad spectrum of biological activities. The presence of a tert-butyl group at the 3-position and a methyl group at the 6-position introduces unique steric and electronic properties, making it a promising candidate for further exploration in drug discovery.

The imidazo[2,1-b][1,3]thiazole core is a fused ring system consisting of an imidazole ring connected to a thiazole ring. This particular arrangement has been extensively studied for its potential to interact with various biological targets, including enzymes and receptors. The carboxylic acid functionality at the 5-position further enhances the compound's versatility, allowing for facile derivatization and conjugation with other molecular entities. Such modifications are crucial in developing novel therapeutic agents with improved pharmacokinetic profiles and target specificity.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their inherent biological activity and synthetic accessibility. The imidazo[2,1-b][1,3]thiazole scaffold has been particularly noted for its role in antimicrobial, anti-inflammatory, and anticancer applications. For instance, derivatives of this scaffold have shown promising results in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The tert-butyl and methyl substituents in 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid are strategically positioned to modulate the compound's binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid moiety serves as a reactive handle for further chemical transformations, such as esterification or amide bond formation. These modifications can be tailored to enhance solubility, bioavailability, or target interaction. Additionally, the rigid structure of the imidazo[2,1-b][1,3]thiazole core provides a stable platform for introducing additional functional groups without compromising overall molecular integrity.

The synthesis of 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have enabled more efficient and sustainable synthesis of such heterocycles. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce substituents at specific positions with high precision.

In the realm of drug discovery, computational modeling plays a pivotal role in predicting the biological activity of novel compounds. Molecular docking studies have been performed on 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid to identify potential binding interactions with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The predicted binding affinities and mode of interaction provide valuable insights for designing next-generation derivatives with enhanced efficacy.

The pharmacological profile of this compound is still under investigation; however, preliminary data indicate promising potential in several therapeutic areas. For example, its structural similarity to known bioactive molecules suggests that it may interfere with key signaling pathways involved in disease progression. Further experimental validation through in vitro and in vivo assays will be necessary to confirm these hypotheses and establish its therapeutic relevance.

The chemical stability of 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid is another critical consideration in drug development. The presence of both aromatic and heteroaromatic rings contributes to its stability under various conditions; however，the carboxylic acid group may require protection under certain circumstances to prevent unwanted side reactions. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are routinely employed to characterize the compound's purity and stability profile.

The versatility of this scaffold also extends to its potential application in material science and beyond. Functionalized derivatives can be explored for use as dyes，ligands，or sensors due to their ability to interact with metal ions or other small molecules selectively。Such applications highlight the broad utility of heterocyclic chemistry beyond traditional pharmaceuticals。

In conclusion,3-tert-butyl-6-methylimidazo[2，1b][13]thiazole5carboxylic acid (CAS No 1131586407) represents an intriguing compound with significant potential in medicinal chemistry。Its unique structural features，combined with its synthetic accessibility，make it a valuable asset for further exploration。Ongoing research efforts aim to elucidate its biological activity，optimize its pharmacokinetic properties，and develop novel therapeutic agents based on this scaffold。As our understanding of heterocyclic chemistry continues to evolve，compounds like this are poised to play an increasingly important role in addressing global health challenges。